Cas no 4852-19-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-)

2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl- structure
4852-19-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-
CAS No:4852-19-1
MF:C10H13N3O2
MW:207.229121923447
CID:334079
PubChem ID:78566
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-
    • 1,3-diallyl-6-aminouracil monohydrate
    • 1,3-Diallyl-6-amino-1H-pyrimidin-2,4-dion
    • 1,3-diallyl-6-amino-1H-pyrimidine-2,4-dione
    • 1,3-Diallyl-6-amino-2,4(1H,3H)-pyrimidinedione
    • 1,3-diallyl-6-aminouracil
    • 6-Amino-1,3-bis(2-propenyl)-2,4(1H,3H)-pyrimidinedione
    • Einecs 225-444-4
    • 1,3-Diallyl-6-amino-2,4(1H,3H)-pyrimidinedione #
    • SCHEMBL476495
    • 6-Amino-1,3-di(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
    • DTXSID60964078
    • 2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-di-2-propenyl-
    • 4852-19-1
    • Inchi: 1S/C10H13N3O2/c1-3-5-12-8(11)7-9(14)13(6-4-2)10(12)15/h3-4,7H,1-2,5-6,11H2
    • InChI Key: FWOKREPUUOLKNQ-UHFFFAOYSA-N
    • SMILES: O=C1N(C(C=C(N)N1CC=C)=O)CC=C

Computed Properties

  • Exact Mass: 225.11100
  • Monoisotopic Mass: 207.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 79.25000
  • LogP: 0.48110
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